Remarkable potassium selectivity of ion sensors based on supramolecular gel membranes made from low-molecular-weight gelators without any ionophore†
Analyst Pub Date: 2011-10-19 DOI: 10.1039/C1AN15803A
Abstract
Supramolecular gels formed by low-molecular-weight
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